N-(2-(3-((2-((2,4-dimethylphenyl)amino)-2-oxoethyl)thio)-1H-indol-1-yl)ethyl)thiophene-2-carboxamide

• IUPAC Name: N-[2-[3-[2-(2,4-dimethylanilino)-2-oxoethyl]sulfanylindol-1-yl]ethyl]thiophene-2-carboxamide
• InChI: InChI=1S/C25H25N3O2S2/c1-17-9-10-20(18(2)14-17)27-24(29)16-32-23-15-28(21-7-4-3-6-19(21)23)12-11-26-25(30)22-8-5-13-31-22/h3-10,13-15H,11-12,16H2,1-2H3,(H,26,30)(H,27,29)
• InChI Key: SATQDTNBNMJAHG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CSC2=CN(C3=CC=CC=C32)CCNC(=O)C4=CC=CS4)C
• Molecular Formula: C25H25N3O2S2
• Molecular Weight: 463.6 g/mol

Description

N-(2-(3-((2-((2,4-dimethylphenyl)amino)-2-oxoethyl)thio)-1H-indol-1-yl)ethyl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C25H25N3O2S2 and its molecular weight is 463.61. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compounds and Their Biological Properties

Heterocyclic compounds are a cornerstone in medicinal chemistry due to their structural diversity and biological relevance. A profound analysis of imidazole derivatives, including their antitumor activity, has highlighted the significance of compounds with complex structures similar to the queried chemical. These compounds, some of which have surpassed the preclinical testing stage, showcase the potential of heterocyclic structures in synthesizing new drugs with diverse biological properties (Iradyan et al., 2009).

Thiophene Analogues and Carcinogenic Potential

Thiophene analogues of carcinogens like benzidine and 4-aminobiphenyl have been synthesized and evaluated for potential carcinogenicity. This study offers insights into the structural and chemical behavior of thiophene compounds, providing a foundation for understanding the biological activities of complex thiophene-based molecules (Ashby et al., 1978).

Role of Functional Chemical Groups in CNS Drug Synthesis

The quest for novel Central Nervous System (CNS) acting drugs is perpetual, with a focus on identifying functional chemical groups that serve as lead molecules. The review by Saganuwan (2017) underscores the prominence of heterocycles with heteroatoms like nitrogen (N), sulfur (S), and oxygen (O), which form a substantial class of organic compounds. This study enriches our understanding of how intricate molecules, such as N-(2-(3-((2-((2,4-dimethylphenyl)amino)-2-oxoethyl)thio)-1H-indol-1-yl)ethyl)thiophene-2-carboxamide, might interact or influence CNS activity (Saganuwan, 2017).

Antituberculosis Activity of Organotin Complexes

A review of organotin complexes, particularly focusing on their antituberculosis activity, unveils the structural diversity and biological importance of these compounds. The study emphasizes the role of the ligand environment, organic groups attached to tin, and the structure of the compound in influencing antituberculosis activity, providing a comprehensive perspective on the therapeutic potential of complex molecules (Iqbal et al., 2015).

Structure-Activity Relationships of Thiophene Derivatives

The review of structure-activity relationships of thiophene derivatives over the last decade presents a broad spectrum of molecular structures with various therapeutic properties. This study highlights the importance of thiophene derivatives in medicinal chemistry and their potential as key components in developing novel therapeutic agents, relevant to the understanding of complex thiophene-containing molecules (Drehsen & Engel, 1983).

Mechanism of Action

Target of Action

The compound, also known as N-[2-[3-[2-(2,4-dimethylanilino)-2-oxoethyl]sulfanylindol-1-yl]ethyl]thiophene-2-carboxamide, is a thiophene-based analog . Thiophene derivatives are known to exhibit a variety of biological effects and are utilized in medicinal chemistry to improve advanced compounds . They have been shown to exhibit many pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties . .

Mode of Action

Thiophene derivatives are known to interact with various biological targets to exert their effects . For example, some thiophene derivatives are known to act as voltage-gated sodium channel blockers .

Biochemical Pathways

Thiophene derivatives are known to affect various biochemical pathways due to their broad spectrum of biological activities .

Result of Action

Given the broad spectrum of biological activities of thiophene derivatives, it can be inferred that this compound may have a variety of molecular and cellular effects .